Cas no 1417789-80-0 ((5S,18S)-1,22-Diamino-7,16-dioxo-6,8,15,17-tetraazadocosane-5,18-dicarboxylic Acid)

• Product Name: (5S,18S)-1,22-Diamino-7,16-dioxo-6,8,15,17-tetraazadocosane-5,18-dicarboxylic Acid
• CAS No: 1417789-80-0
• MF: C₂₀H₄₀N₆O₆
• MW: 460.568204879761
• MDL: MFCD16883073
• CID: 1056332
• PubChem ID: 56972873
• Update Time: 2025-04-20

(5S,18S)-1,22-Diamino-7,16-dioxo-6,8,15,17-tetraazadocosane-5,18-dicarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• (5S,18S)-1,22-Diamino-7,16-dioxo-6,8,15,17-tetraazadocosane-5,18-dicarboxylic Acid
• (2S,15S)-2,15-Bis(4-aminobutyl)-4,13-dioxo-3,5,12,14-tetraazahexa decane-1,16-dioic acid (non-preferred name)
• (5S,18S)-1,22-DIAMINO-7,16-DIOXO-6,8,15,17-TETRAAZADOCOSANE-5,18-DICARBOXYLICACID
• ((6-(3-((S)-5-amino-1-carboxypentyl)ureido)hexyl)carbamoyl)-L-lysine
• (2S)-6-AMINO-2-({[6-({[(1S)-5-AMINO-1-CARBOXYPENTYL]CARBAMOYL}AMINO)HEXYL]CARBAMOYL}AMINO)HEXANOIC ACID
• DB-223202
• AC4178
• 1417789-80-0
• CS-0446289
• (2S,15S)-2,15-Bis(4-aminobutyl)-4,13-dioxo-3,5,12,14-tetraazahexadecane-1,16-dioic acid
• DTXSID70719859
• A925000

• MDL： MFCD16883073
• Inchi： 1S/C20H40N6O6/c21-11-5-3-9-15(17(27)28)25-19(31)23-13-7-1-2-8-14-24-20(32)26-16(18(29)30)10-4-6-12-22/h15-16H,1-14,21-22H2,(H,27,28)(H,29,30)(H2,23,25,31)(H2,24,26,32)/t15-,16-/m0/s1
• InChI Key： XINOBSKSTMDBRY-HOTGVXAUSA-N
• SMILES： OC([C@H](CCCCN)NC(NCCCCCCNC(N[C@H](C(=O)O)CCCCN)=O)=O)=O

Computed Properties

• Exact Mass: 460.30100
• Monoisotopic Mass: 460.30093302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 32
• Rotatable Bond Count: 23
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -5.1
• Topological Polar Surface Area: 209Ų

Experimental Properties

• PSA: 215.88000
• LogP: 2.90080